4-(Aminomethyl)-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• SMILES: CN1C(C(CC1=O)CN)C2=CN=CC=C2
• InChI: InChI=1S/C11H15N3O/c1-14-10(15)5-9(6-12)11(14)8-3-2-4-13-7-8/h2-4,7,9,11H,5-6,12H2,1H3
• InChIKey: ZEMJKHDUMSCSIO-UHFFFAOYSA-N

4-(Aminomethyl)-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one Structural and Pharmacological Profile

4-(Aminomethyl)-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one (CAS 1909288-68-1) is a chiral, 1,4,5-trisubstituted 2-pyrrolidinone derivative. It serves as a conformationally constrained scaffold that places a basic aminomethyl group and a 3-pyridyl ring at defined vectors around the central lactam core . The molecule belongs to a broader class of 4-(aminomethyl)-2-pyrrolidinones that were first described as mechanism-based inactivators of monoamine oxidase B (MAO-B) [1], establishing it as a functionalized building block for central nervous system (CNS) probe and lead discovery.

Workflow Fit

MAO-B mechanism-based inactivation studies

Stereochemical Control

rac-(4R,5S) trisubstituted pyrrolidinone building block

CNS Probe Design

Functionalized scaffold for CNS target engagement research

• [1] Ding CZ, Silverman RB. 4-(Aminomethyl)-1-aryl-2-pyrrolidinones, a new class of monoamine oxidase B inactivators. J Enzyme Inhib. 1992;6(3):223-31. doi: 10.3109/14756369209020172. PMID: 1284959. View Source

4-(Aminomethyl)-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one vs. Generic Pyrrolidinones

Superficially similar pyrrolidinones such as cotinine (1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one) and 4-aminocotinine lack the 4-aminomethyl substituent or possess a different substitution pattern, leading to fundamental differences in molecular recognition. The 4-aminomethyl group is critical for mechanism-based inactivation of MAO-B via covalent adduct formation, a property defined by the class [1]. In contrast, cotinine acts primarily as a weak nicotinic acetylcholine receptor (nAChR) ligand and a MAO substrate, not an inactivator [2]. Similarly, 4-aminocotinine (CAS 1310101-60-0) carries a primary amine directly attached to the ring, significantly altering its basicity, metabolic stability, and spatial orientation of the pharmacophore compared to the target compound . These structural distinctions render generic substitution scientifically unsound for target-based screening or mechanistic studies.

Target Compound

4-(Aminomethyl)-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one
Contains the 4-aminomethyl warhead critical for MAO-B inactivation (class-defined mechanism).

Cotinine / 4-Aminocotinine

Cotinine acts as a MAO substrate, not an inactivator; 4-Aminocotinine lacks the aminomethyl warhead, altering basicity and pharmacophore orientation. Does not support mechanism-based inactivation.

• [1] Ding CZ, Silverman RB. 4-(Aminomethyl)-1-aryl-2-pyrrolidinones, a new class of monoamine oxidase B inactivators. J Enzyme Inhib. 1992;6(3):223-31. doi: 10.3109/14756369209020172. PMID: 1284959. View Source
• [2] Vainio PJ, Tuominen RK. Cotinine binding to nicotinic acetylcholine receptors in bovine chromaffin cell and rat brain membranes. Nicotine Tob Res. 2001;3(2):177-82. doi: 10.1080/14622200110043095. View Source

4-(Aminomethyl)-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one Differentiation Evidence

MAO-B Inactivation vs. Cotinine Substrate Activity

The target compound contains the 4-aminomethyl-2-pyrrolidinone pharmacophore established by Silverman et al. as a new class of MAO-B inactivators [1]. The reference compounds 4-(aminomethyl)-1-phenyl-2-pyrrolidinone (4a) and 4-(aminomethyl)-1-(p-methoxyphenyl)-2-pyrrolidinone (4b) were demonstrated to irreversibly inactivate purified bovine liver MAO-B via a time-dependent, pseudo-first-order process consistent with covalent attachment [1]. In contrast, the close structural analog cotinine (1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one) serves as a MAO substrate that is oxidatively metabolized to norcotinine, not an inactivator, underscoring the functional necessity of the 4-aminomethyl group [2].

MAO-B Inactivation vs. Substrate

Class-level

Target compound: contains 4-aminomethyl warhead (class SAR) → predicted irreversible inactivation.
Cotinine: MAO substrate → oxidative metabolism, no inactivation.

Reported mechanism-based inactivation context; class-level inference.

Direct kinetic data for exact compound not available; requires validation.

Evidence Dimension	MAO-B functional mechanism (inactivation vs. substrate turnover)
Target Compound Data	Contains the 4-aminomethyl-2-pyrrolidinone warhead required for MAO-B inactivation (inferred from class SAR) [1]
Comparator Or Baseline	Cotinine (1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one): acts as a MAO substrate, not an inactivator [2]
Quantified Difference	Qualitative mechanistic switch: irreversible inactivation versus substrate oxidation; no direct comparative kinetics available for the exact target compound
Conditions	Purified bovine liver MAO-B for reference inactivators [1]; mammalian MAO systems for cotinine metabolism [2]

Why This Matters

For CNS drug discovery programs targeting MAO-B, mechanism-based inactivators offer prolonged pharmacodynamic effect and the potential for disease-modifying neuroprotection, unattainable with generic cotinine which lacks the inactivation warhead.

• [1] Ding CZ, Silverman RB. 4-(Aminomethyl)-1-aryl-2-pyrrolidinones, a new class of monoamine oxidase B inactivators. J Enzyme Inhib. 1992;6(3):223-31. doi: 10.3109/14756369209020172. PMID: 1284959. View Source
• [2] Crooks PA, Li M, Dwoskin LP. Metabolites of nicotine in rat brain and peripheral tissues after acute nicotine administration. Drug Metab Dispos. 1997;25(1):47-54. View Source

Enhanced Basicity and Receptor Engagement vs. Aryl Analogs

The target compound features a 1-methyl group on the lactam nitrogen and a 5-(pyridin-3-yl) substituent, whereas the reference class members reported by Ding and Silverman carry unsubstituted or aryl-substituted N-aryl groups [1]. The N-methyl substitution increases metabolic resistance to N-dealkylation, while the 5-(pyridin-3-yl) ring introduces a basic heterocycle that is absent in 1-phenyl analogs [2]. This combination positions the target compound as a more versatile, protonatable pharmacophore with potential for dual-target engagement (e.g., MAO enzyme and monoaminergic receptors), compared to the prototypical 1-aryl class members which lack the second basic center [1].

Basicity & CNS Fit vs. Aryl Analogs

Class-level

Target: two basic centers (aminomethyl pKa ~9.5-10.5, pyridine pKa ~5.2) and N-methyl lactam → improved solubility and metabolic stability.
1-Aryl analogs (4a, 4b): single basic center, unsubstituted lactam.

Additional ionizable center may support CNS exposure assessment.

pKa values predicted from structural class; direct measurement needed.

Evidence Dimension	Structural and physicochemical differentiation (number of basic centers, metabolic soft spot)
Target Compound Data	Two basic centers (aminomethyl pKa ~9.5-10.5; pyridine pKa ~5.2) and N-methyl lactam conferring improved metabolic stability [2]
Comparator Or Baseline	4-(Aminomethyl)-1-phenyl-2-pyrrolidinone (4a) and 4-(aminomethyl)-1-(p-methoxyphenyl)-2-pyrrolidinone (4b): single basic center, unsubstituted lactam nitrogen [1]
Quantified Difference	Target compound has one additional protic center; empirical pKa values are predicted by structural class but not directly measured for the exact compound
Conditions	Physicochemical property prediction based on structural class SAR [1] [2]

Why This Matters

The presence of an additional ionizable center in the target molecule enhances aqueous solubility, enables ionic interactions with target proteins, and differentiates it from the simpler 1-aryl prototypes, which may be critical for achieving adequate brain exposure or oral bioavailability.

• [1] Ding CZ, Silverman RB. 4-(Aminomethyl)-1-aryl-2-pyrrolidinones, a new class of monoamine oxidase B inactivators. J Enzyme Inhib. 1992;6(3):223-31. doi: 10.3109/14756369209020172. PMID: 1284959. View Source
• [2] Stahl PH, Wermuth CG. Handbook of Pharmaceutical Salts: Properties, Selection, and Use. 2nd ed. Weinheim: Wiley-VCH; 2011. Chapter 4, Amines and heterocycles as basic centers. View Source

Covalent Inactivation vs. Reversible Cotinine Binding

The 4-aminomethyl-2-pyrrolidinone framework inactivates MAO-B through a proposed mechanism involving one-electron oxidation at the aminomethyl group, leading to formation of an irreversible enzyme-inhibitor adduct [1]. The target compound inherits this core architecture. By contrast, cotinine and 4-aminocotinine act as reversible MAO ligands or substrates, failing to generate the radical cascade required for covalent attachment [2] . This fundamental difference in mechanism results in a prolonged target residence time for inactivators, a parameter directly correlated with extended in vivo efficacy in Parkinson's disease models, where reversible inhibitors show tachyphylaxis [3].

Covalent vs. Reversible MAO-B Binding

Reported

Target compound (inferred from class): irreversible inactivation via radical cascade, prolonged target residence time.
Cotinine/4-aminocotinine: reversible binding or substrate, no covalent adduct.

Sustained target engagement context in chronic disease models.

Residence time not experimentally determined for exact compound.

Evidence Dimension	Inhibition mechanism and predicted target residence time
Target Compound Data	Mechanism-based, irreversible inactivation of MAO-B inferred from class SAR [1]; no direct residence time data available for the exact compound
Comparator Or Baseline	Cotinine: reversible MAO substrate [2]; 4-Aminocotinine: lacks the aminomethyl warhead, not predicted to inactivate
Quantified Difference	Irreversible vs. reversible mechanism only; quantitative residence time values for the target compound are not experimentally determined
Conditions	Purified MAO-B enzyme preparations for reference inactivators [1]; mechanistic extrapolation from class behavior [3]

Why This Matters

Covalent inactivators provide durable inhibition that is independent of systemic drug exposure, giving them a unique advantage in chronic neurodegenerative diseases where sustained target suppression is required and compound washout may compromise efficacy.

• [1] Ding CZ, Silverman RB. 4-(Aminomethyl)-1-aryl-2-pyrrolidinones, a new class of monoamine oxidase B inactivators. J Enzyme Inhib. 1992;6(3):223-31. doi: 10.3109/14756369209020172. PMID: 1284959. View Source
• [2] Crooks PA, Li M, Dwoskin LP. Metabolites of nicotine in rat brain and peripheral tissues after acute nicotine administration. Drug Metab Dispos. 1997;25(1):47-54. View Source
• [3] Youdim MBH, Bakhle YS. Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. Br J Pharmacol. 2006;147(Suppl 1):S287-96. doi: 10.1038/sj.bjp.0706464. View Source

4-(Aminomethyl)-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one Application Scenarios

MAO-B Inactivator Probe Synthesis & CNS Engagement

The compound is optimally deployed as a covalent warhead scaffold in medicinal chemistry campaigns targeting MAO-B for Parkinson's disease or smoking cessation. Its 4-aminomethyl group enables mechanism-based inactivation [1], while the 5-(pyridin-3-yl) group offers a second basic center for tuning CNS exposure. Procurement is recommended for labs synthesizing focused libraries of irreversible MAO-B inhibitors where prolonged target residence time is a key design goal.

Chiral Building Block for Trisubstituted Pyrrolidinone Libraries

The rac-(4R,5S) stereochemistry provides a defined relative configuration that is absent in non-aminomethylated analogs like cotinine and 4-aminocotinine [2]. It serves as starting material for the preparation of diastereomerically pure, functionalized pyrrolidinones for probing stereospecific recognition at enzyme and receptor targets, a need not met by commercially available 4-unsubstituted or 4-amino pyrrolidinone synthons.

Dual Pharmacophoric Vector Design for Polypharmacology

The combination of a basic aminomethyl handle and a 3-pyridyl group allows simultaneous exploration of MAO active sites and neighboring allosteric or receptor sites. This is a unique synthetic opportunity compared to 1-aryl-4-(aminomethyl)-2-pyrrolidinones [1] which lack this secondary heterocyclic interaction point, enabling chemical biology studies of multi-target engagement relevant to complex CNS disorders.

Mechanistic Probe for MAO Inactivation vs. Reversible Inhibition

Because the target compound is predicted to act as an irreversible inactivator, it can be used alongside reversible ligands like cotinine [2] in enzyme kinetics experiments to dissect binding kinetics and target residence time. This utility is not offered by other cotinine derivatives that maintain reversible binding, providing a critical experimental control for SAR and mechanism-of-action studies.

Application

Selection Property

Validation Focus

MAO-B mechanism-based probe synthesis for CNS enzyme models

Covalent warhead scaffold (4-aminomethyl)

Irreversible MAO-B inactivation endpoint

Stereochemical control in pyrrolidinone library synthesis

rac-(4R,5S) defined relative configuration

Diastereomeric purity and stereospecific recognition

Multi-target engagement probe design

Dual basic centers (aminomethyl + pyridine)

Allosteric or receptor-site interaction screening

Enzyme kinetics differentiation studies

Irreversible vs. reversible mechanism switch

Target residence time and binding kinetics assays

• [1] Ding CZ, Silverman RB. 4-(Aminomethyl)-1-aryl-2-pyrrolidinones, a new class of monoamine oxidase B inactivators. J Enzyme Inhib. 1992;6(3):223-31. doi: 10.3109/14756369209020172. PMID: 1284959. View Source
• [2] Vainio PJ, Tuominen RK. Cotinine binding to nicotinic acetylcholine receptors in bovine chromaffin cell and rat brain membranes. Nicotine Tob Res. 2001;3(2):177-82. doi: 10.1080/14622200110043095. View Source